Cas no 65043-08-5 (Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
• CAS No: 65043-08-5
• MF: C₁₀H₁₉O₆P
• MW: 266.228024721146
• CID: 409439
• PubChem ID: 11129233
• Update Time: 2025-04-19

Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
• ethyl 4-diethoxyphosphoryl-3-oxobutanoate
• 65043-08-5
• DTXSID00456301
• 4-(Diethoxyphosphinyl)-3-oxobutanoic acid, ethyl ester
• MBPHQJJVEFKYJJ-UHFFFAOYSA-N
• ethyl 4-(diethoxyphosphoryl)-3-oxobutanoate
• SCHEMBL16859605

• Inchi： 1S/C10H19O6P/c1-4-14-10(12)7-9(11)8-17(13,15-5-2)16-6-3/h4-8H2,1-3H3
• InChI Key： MBPHQJJVEFKYJJ-UHFFFAOYSA-N
• SMILES： P(CC(CC(=O)OCC)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 266.09197
• Monoisotopic Mass: 266.09192532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9